Cas no 7189-18-6 (1-(4-Chloro-benzyl)-2-chloromethyl-1H-benzoimidazole)
7189-18-6 structure
Product Name:1-(4-Chloro-benzyl)-2-chloromethyl-1H-benzoimidazole
CAS No:7189-18-6
MF:C15H12Cl2N2
MW:291.175181388855
CID:2150377
PubChem ID:20251868
Update Time:2024-10-27
1-(4-Chloro-benzyl)-2-chloromethyl-1H-benzoimidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-benzyl)-2-chloromethyl-1H-benzoimidazole
- 1-(4-Chlorobenzyl)-2-(chloromethyl)-1H-benzo[d]imidazole
- ANBWYOCAUUGZBX-UHFFFAOYSA-N
- SCHEMBL95065
- 1-(4-Chlorobenzyl)-2-(chloromethyl)-1H-benzimidazole
- AKOS006040244
- 7189-18-6
- DB-353978
- 2-(chloromethyl)-1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole
- 1-(4-Chloro-benzyl)-2-chloromethyl-1H-benzoimidazole
-
- Inchi: 1S/C15H12Cl2N2/c16-9-15-18-13-3-1-2-4-14(13)19(15)10-11-5-7-12(17)8-6-11/h1-8H,9-10H2
- InChI Key: ANBWYOCAUUGZBX-UHFFFAOYSA-N
- SMILES: ClCC1=NC2C=CC=CC=2N1CC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 290.0377538g/mol
- Monoisotopic Mass: 290.0377538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8
- XLogP3: 4.1
1-(4-Chloro-benzyl)-2-chloromethyl-1H-benzoimidazole Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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